Cas no 2248323-72-8 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(4-cyanophenyl)cyclopropane-1-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(4-cyanophenyl)cyclopropane-1-carboxylate
• CAS No: 2248323-72-8
• MF: C₁₉H₁₂N₂O₄
• MW: 332.309584617615
• CID: 6602709
• PubChem ID: 165727620
• Update Time: 2025-11-03

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(4-cyanophenyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525301
• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(4-cyanophenyl)cyclopropane-1-carboxylate
• 2248323-72-8

• Inchi： 1S/C19H12N2O4/c20-10-11-5-7-12(8-6-11)15-9-16(15)19(24)25-21-17(22)13-3-1-2-4-14(13)18(21)23/h1-8,15-16H,9H2/t15-,16+/m0/s1
• InChI Key： KFZMAZKINKZWDI-JKSUJKDBSA-N
• SMILES： O(C([C@@H]1C[C@H]1C1C=CC(C#N)=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 332.07970687g/mol
• Monoisotopic Mass: 332.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.5Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(4-cyanophenyl)cyclopropane-1-carboxylate

Introduction to Rac-1,3-Dioxo-2,3-Dihydro-1H-isoindol-2-yl (1R,2R)-2-(4-Cyanophenyl)cyclopropane-1-carboxylate (CAS No: 2248323-72-8)

Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(4-cyanophenyl)cyclopropane-1-carboxylate, identified by its CAS number 2248323-72-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule belongs to a class of heterocyclic compounds that have garnered attention due to their diverse biological activities and potential applications in drug development.

The structure of this compound features a complex arrangement of functional groups, including a cyclopropane moiety and an isoindole ring system. The cyclopropane ring is particularly notable for its rigid three-membered structure, which can influence the compound's interactions with biological targets. Additionally, the presence of a cyano group and a dioxo functionality introduces electrophilic centers that may enhance reactivity and binding affinity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(4-cyanophenyl)cyclopropane-1-carboxylate has been studied for its pharmacological properties, particularly in the context of inhibiting certain enzymes and receptors involved in inflammatory and neurological disorders. The unique structural features of this compound make it a promising candidate for further investigation.

One of the key areas of research involving this compound is its potential role as an inhibitor of cyclooxygenase (COX) enzymes. COX enzymes are crucial in the production of prostaglandins, which are involved in pain, inflammation, and fever. By inhibiting COX enzymes, this compound may offer a novel approach to managing these conditions. Preliminary studies have suggested that it may exhibit selective COX inhibition, which could reduce side effects associated with non-selective inhibitors.

Furthermore, the isoindole ring system in Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(4-cyanophenyl)cyclopropane-1-carboxylate has been identified as a valuable scaffold for drug discovery. Isoindoles are known for their ability to interact with various biological targets due to their aromaticity and electronic properties. The presence of additional functional groups such as the cyano group enhances the compound's versatility and potential for further derivatization.

The cyclopropane moiety is another critical feature of this compound that contributes to its pharmacological profile. Cyclopropanes are known for their ability to introduce conformational rigidity into molecules, which can improve binding affinity and selectivity. In the case of Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(4-cyanophenyl)cyclopropane-1-carboxylate, the cyclopropane ring may help to stabilize specific conformations that are favorable for interactions with biological targets.

Recent advances in computational chemistry have enabled researchers to more effectively model the interactions between Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll (1R,2R)-2-(4-cyanophenyl)cyclopropane - 1 - carboxylate and biological targets. These studies have provided valuable insights into the compound's binding mode and potential mechanisms of action. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify optimized analogs with improved pharmacological properties.

The synthesis of Rac - 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl ( 1 R , 2 R ) - 2 - ( 4 - cyanophenyl ) cyclopropane - 1 - carboxylate has also been a focus of recent research efforts. The synthesis involves multiple steps that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex heterocyclic structures more efficiently than ever before.

The potential applications of this compound extend beyond its role as an anti-inflammatory agent. It has also been explored as a possible therapeutic for neurological disorders due to its ability to interact with neurotransmitter receptors. The precise molecular interactions governing these effects are still under investigation but preliminary findings suggest promising avenues for further exploration.

In conclusion,Rac - 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl ( 1 R , 2 R ) - 2 - ( 4 - cyanophenyl ) cyclopropane - 1 carboxylate represents an exciting development in pharmaceutical chemistry Its unique structural features make it a versatile scaffold with potential applications across multiple therapeutic areas Further research will be required before it can be translated into clinical use but current findings provide compelling reasons why this compound deserves continued attention from researchers worldwide